2,2-Dimethyl-6-thiophen-2-yl-[1,3]dioxin-4-one

• Molecular Formula: C10H10O3S
• Molecular Weight: 210.25 g/mol
• IUPAC Name: 2,2-dimethyl-6-thiophen-2-yl-1,3-dioxin-4-one
• InChI: InChI=1S/C10H10O3S/c1-10(2)12-7(6-9(11)13-10)8-4-3-5-14-8/h3-6H,1-2H3
• InChI Key: MIVONGSUIOFWRI-UHFFFAOYSA-N
• Canonical SMILES: CC1(OC(=CC(=O)O1)C2=CC=CS2)C

Description

2,2-Dimethyl-6-thiophen-2-yl-[1,3]dioxin-4-one is a useful research compound. Its molecular formula is C10H10O3S and its molecular weight is 210.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The 3-oxo-3-thiophen-2-yl-propionic acid was prepared from thiophene-2-carbonyl chloride (5.3 mL, 50 mmol) and bis(trimethylsilyl)malonate (25.6 mL, 100 mmol) with n-BuLi (1.6M in hexane, 62.5 mL) in ether at −60° C. to 0° C. according to the general procedure H (method c2). The crude material (7.88 g) was transformed into the title compound by stirring in isopropenyl acetate and TFA according to the general procedure J (method a). Obtained as a yellow solid (4.09 g).